1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride

• CAS No.: 2792186-34-4
• Molecular Formula: C13H13ClFNO
• Molecular Weight: 253.70 g/mol
• IUPAC Name: [2-(2-fluorophenoxy)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C13H12FNO.ClH/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15;/h1-8H,9,15H2;1H
• InChI Key: QUWPYHJVOBVICE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)OC2=CC=CC=C2F.Cl

Description

1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride is a fluorinated aromatic amine derivative characterized by a benzylamine core substituted with a 2-fluorophenoxy group at the 2-position of the phenyl ring. The fluorine atom and phenoxy substituent likely influence its physicochemical properties, such as lipophilicity and electronic effects, which are critical for pharmacological activity. Compounds in this class are often explored as intermediates in drug discovery, particularly for central nervous system (CNS) targets like serotonin receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride typically involves the reaction of 2-fluorophenol with a suitable phenylmethanamine derivative under controlled conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The fluorophenoxy group can undergo substitution reactions with various nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can result in various substituted derivatives .

Scientific Research Applications

1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research explores its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	CAS Number	Key Findings/Applications
1-[2-(2-Fluorophenoxy)phenyl]methanamine hydrochloride (Target)	C₁₃H₁₃ClFNO	253.70	2-Fluorophenoxy at 2-phenyl position	Not provided	Hypothesized CNS activity based on analogs
1-[4-(2-Methoxyphenoxy)phenyl]methanamine hydrochloride	C₁₄H₁₆ClNO₂	265.74	2-Methoxyphenoxy at 4-phenyl position	1169974-82-6	Larger molecular weight due to methoxy; potential solubility challenges
1-(2-Phenoxyphenyl)methanamine hydrochloride	C₁₃H₁₄ClNO	235.71	Phenoxy (no fluorine) at 2-position	31963-35-6	Lower lipophilicity vs. fluorinated analogs; used as a reference in binding studies
(1-(2-Fluorophenyl)cyclobutyl)methanamine hydrochloride	C₁₁H₁₃ClFNO	229.68	Fluorophenyl + cyclobutyl core	1228879-43-3	Enhanced steric hindrance; potential for selective receptor modulation
2-Fluoro-5-methoxyphenylmethanamine Hydrochloride	C₈H₁₁ClFNO	191.63	2-Fluoro-5-methoxy substitution	1134508-37-4	Dual substituents may improve metabolic stability

Substituent Effects on Physicochemical Properties

• Fluorine vs. Methoxy : The methoxy group in increases molecular weight (265.74 vs. 253.70) and may reduce metabolic clearance compared to fluorine. However, fluorine’s electronegativity enhances binding affinity in receptor-ligand interactions .
• Fluorine vs. Hydrogen: The non-fluorinated analog in (CAS 31963-35-6) has a lower molecular weight (235.71) and likely reduced logP, impacting blood-brain barrier penetration .

Structural Modifications and Pharmacological Activity

• Cyclopropyl/Cyclobutyl Derivatives : Compounds like those in and incorporate rigid cyclic structures, which improve receptor selectivity (e.g., serotonin 2C receptor agonism) but may reduce solubility .
• Dual Substituents : The 2-fluoro-5-methoxy analog in demonstrates how multiple substituents can balance electronic effects and metabolic stability, a strategy relevant to antipsychotic drug design .